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Compound of Interest

Compound Name: L-LEUCINE (1-13C)

Cat. No.: B1580054

L-LEUCINE (1-13C) is a stable isotope-labeled compound.[1] It is NON-RADIOACTIVE and
NON-HAZARDOUS under GHS and OSHA standards.

Radioactive Status:Negative. Do not dispose of in radioactive waste streams.

RCRA Status: Non-regulated (Not P-listed, U-listed, or Characteristic).

Primary Disposal Path: Non-hazardous chemical waste or sanitary sewer (if permitted by

local POTW for amino acids).

Critical Action: Segregate from radioactive C-14 waste to prevent costly disposal errors.

Scientific & Regulatory Grounding

To ensure compliance and safety, one must understand the physical nature of the material. L-
Leucine (1-13C) substitutes the Carbon-12 atom at the 1-position (carboxyl group) with
Carbon-13.

The Isotope Distinction (13C vs. 14C)

A frequent error in laboratory management is treating Carbon-13 (

) labeled compounds as radioactive due to confusion with Carbon-14 (

)
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Carbon-13 ( Carbon-14 (
Feature

) )
Stability Stable (Non-decaying) Unstable (Radioactive)
Natural Abundance ~1.1% of all natural carbon Trace amounts
Half-Life Infinite 5,730 years
Disposal Cost Low (Standard Chemical) High (Radioactive Waste)
Regulatory Body EPA / Local Agencies NRC / RSO

Expert Insight: Placing

waste into radioactive waste containers triggers unnecessary "mixed waste" protocols, which
can cost 10-50x more than standard disposal. Always verify the label for "Stable Isotope” vs.
"Radioactive."

Regulatory Classification (RCRA & GHS)

According to the Safety Data Sheet (SDS) and EPA Resource Conservation and Recovery Act
(RCRA) guidelines:

» GHS Classification: Not a hazardous substance or mixture.[2]

e« RCRA Code: None. It does not exhibit Ignitability (D001), Corrosivity (D002), Reactivity
(D003), or Toxicity (D004).

o Ecological Impact: L-Leucine is readily biodegradable.[3] However, large quantities released
into water systems can increase Biochemical Oxygen Demand (BOD).

Disposal Decision Logic

Use the following logic flow to determine the correct disposal stream for your specific
experimental context.
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Figure 1: Decision matrix for determining the appropriate waste stream based on experimental
mixtures.

Detailed Disposal Protocols

Protocol A: Pure Substance (Solid or Aqueous)
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Applicable for: Expired inventory, excess weighing material, or NMR samples in D20.
o Container Selection: Use a standard HDPE or glass chemical waste container.
e Labeling:
o Label as "Non-Hazardous Chemical Waste."
o Explicitly write: "Contains L-Leucine (1-13C).[1][4][5] Stable Isotope.[6] Non-Radioactive."

o Why? This prevents waste management personnel from flagging it as unknown or
potential radiation hazards during screening.

e Drain Disposal (Conditional):

o Pure aqueous solutions of amino acids are often permitted for drain disposal under
"Sanitary Sewer" exemptions because they are biodegradable nutrients.

o Requirement: You must verify your facility's specific wastewater discharge permit. If the
solution is acidic or basic, neutralize to pH 5-9 before discharge. Flush with 20 volumes of
water.

Protocol B: Mixed Chemical Waste

Applicable for: HPLC waste, synthesis byproducts, or mixtures with solvents.

o Classification: The hazard classification is dictated by the co-contaminant (e.g., Acetonitrile,
Methanol, TFA). L-Leucine itself adds no hazard.

e Segregation:
o Halogenated vs. Non-Halogenated: Segregate based on the solvent, not the amino acid.

o Labeling: List "L-Leucine (1-13C)" as a constituent. Do not abbreviate as "13C-Leu" if
possible, to avoid confusion with radioactive nomenclature by non-technical staff.

Protocol C: Biological Waste (Metabolic Studies)

Applicable for: Cell culture media, cell lysates, or tissue samples containing the tracer.
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o Deactivation: If the biological matrix is infectious (e.g., human cells, viral vectors), the waste
must be deactivated (autoclaved or chemically disinfected) before chemical disposal
assessment.

» Disposal: Once deactivated, the presence of trace L-Leucine (1-13C) does not alter the
disposal path. Treat as standard biomedical waste (Red Bag) or treated liquid waste.

Container Handling & Empty Vials

Empty containers of L-Leucine (1-13C) are not regulated as hazardous waste (P-listed or U-
listed).

Step-by-Step Decommissioning:
o Triple Rinse: Rinse the vial three times with water or a suitable solvent.
o Deface Labels:Critical Step. Use a marker to cross out the chemical name and any barcode.

o Note: If the label says "Radioactive” (unlikely for this product, but possible if repurposed),
you must completely remove or obscure that word.

» Recycle/Trash: Place the rinsed, uncapped vial in the glass recycling or regular trash,
depending on facility rules for laboratory glass.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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